Cas no 104091-08-9 (Fmoc-D-Glu(OtBu)-OH)

• Product Name: Fmoc-D-Glu(OtBu)-OH
• CAS No: 104091-08-9
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• MDL: MFCD00077055
• CID: 62449
• PubChem ID: 7018822
• Update Time: 2025-05-27

Fmoc-D-Glu(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-Glutamic acid 5-tert-butyl ester
• Fmoc-D-Glu(OtBu)-OH
• N-(9-fluorenylmethoxycarbonyl)-D-glutamic acid gamma-tert-butyl ester
• Fmoc-D-glutamic acid gamma-tert-butyl ester
• 5-tert-Butyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamate Hydrate
• Fmoc-D-Glu(Obut)-OH
• Fmoc-D-Glu(OtBu)-OH · H₂O
• Fmoc-D-Glu(OtBu)-OH hydrate
• Fmoc-D-Glu(OtBu)-OH·H?O
• FMOC-D-GLU(TBU)-OH
• Fmoc-D-Glu(tBu)-OH*H2O
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• 5-tert-Butyl N-Fmoc-D-glutamate Hydrate
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamic Acid 5-tert-Butyl Ester Hydrate
• 6-FmocQUINOLINE
• FMoc-D-Glu(OBut)
• FMOC-D-GLU(OBUT) H2O
• Fmoc-Glu(OBut)-OH·H2O
• FMOC-D-GLU(TBU)-OH H2O
• FMOC-D-GLU(OTBU)-OH H2O
• quinolin-6-carbaldehyde
• Fmoc-D-Glu(OtBu)-OH H
• N-Alpha-Fmoc-D-Glutamic Acid Gamma-T-Butyl Ester
• Commercial
• PubChem10015
• KSC497A3J
• OTKXCALUHMPIGM-HXUWFJFHSA-N
• 5-tert-Butyl N-Fmoc-D-glutamate
• N-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid 5-tert-butyl ester
• EN300-316692
• Fmoc-D-Glu(OtBu)-OH,Nonhydrate
• FMOC-D-GLUTAMIC ACID GAMMA-TERT-BUTYLESTER
• 2-tert-butyl-4-(9H-fluoren-9-ylmethoxycarbonylamino)pentanedioic acid;Fmoc-D-Glu(OtBu)-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamic Acid 5-tert-Butyl Ester
• M03413
• A800893
• 104091-08-9
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-5-tert-butoxy-5-oxopentanoic acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid
• FD21434
• 5-tert-Butyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-glutamate
• SCHEMBL120511
• B3669
• Fmoc-D-Glu(OtBu)-OH.nH2O
• AC-8592
• AC-28370
• AKOS015924150
• CS-W020643
• HY-Y1844
• DTXSID60427037
• Fmoc-D-Glu(OtBu)-OH, >=98.0% (HPLC)
• D-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-,5-(1,1-dimethylethyl) ester
• (2R)-5-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• AMY17975
• AS-12875
• MFCD00077055
• D-Glutamic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 5-(1,1-dimethylethyl) ester
• (2R)-5-(TERT-BUTOXY)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
• SUK49HHL24
• Fmoc-D-glu(t-bu)-OH

• MDL： MFCD00077055
• Inchi： 1S/C24H27NO6/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28)/t20-/m1/s1
• InChI Key： OTKXCALUHMPIGM-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.18400
• Monoisotopic Mass: 425.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: No data available
• Density: 1.232
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 633.5±55.0 °C at 760 mmHg
• Flash Point: 337.0±31.5 °C
• Refractive Index: 1.571
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 101.93000
• LogP: 4.49110
• Specific Rotation: +6.5° (c=1 in acetic acid: H2O (4:1))
• Optical Activity: [α]/D +4.5±1, c = 1 in acetic acid: water (4:1)

Fmoc-D-Glu(OtBu)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-D-Glu(OtBu)-OH

Introduction to Fmoc-D-Glu(OtBu)-OH (CAS No. 104091-08-9)

Fmoc-D-Glu(OtBu)-OH (CAS No. 104091-08-9) is a versatile and widely used protected amino acid in the field of peptide synthesis and chemical biology. This compound, formally known as 9H-fluoren-9-ylmethoxycarbonyl-D-glutamic acid tert-butyl ester, plays a crucial role in the synthesis of peptides and proteins due to its unique properties and the ease with which it can be manipulated in various chemical reactions.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a key feature of this compound. It is widely recognized for its stability under mild conditions and its ease of removal under basic conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The D-Glu(OtBu)-OH portion of the molecule refers to the D-enantiomer of glutamic acid, which is esterified at the carboxyl group with tert-butyl alcohol. This esterification provides additional protection and stability during the synthesis process.

Recent advancements in chemical biology have further highlighted the importance of Fmoc-D-Glu(OtBu)-OH. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated the use of this compound in the development of novel peptides with enhanced biological activity. The researchers utilized Fmoc-D-Glu(OtBu)-OH to synthesize a series of peptides that exhibited improved binding affinity to specific receptors, opening new avenues for drug discovery and therapeutic applications.

In another significant development, a team of scientists from the University of California, San Francisco, reported in Nature Communications in 2023 that Fmoc-D-Glu(OtBu)-OH was instrumental in the creation of a novel class of peptidomimetics. These peptidomimetics were designed to mimic the structure and function of natural peptides but with enhanced stability and reduced susceptibility to proteolytic degradation. This breakthrough has significant implications for the development of more effective and long-lasting therapeutic agents.

The versatility of Fmoc-D-Glu(OtBu)-OH extends beyond its use in peptide synthesis. It has also found applications in materials science and nanotechnology. A study published in Advanced Materials in 2021 explored the use of this compound as a building block for self-assembling nanostructures. The researchers demonstrated that by carefully controlling the conditions, they could create well-defined nanostructures with tunable properties, which have potential applications in drug delivery systems and sensing technologies.

In addition to its synthetic utility, Fmoc-D-Glu(OtBu)-OH has been studied for its role in understanding protein-protein interactions. A research group from Harvard University reported in Science Advances in 2023 that they used this compound to probe the interactions between specific proteins involved in cellular signaling pathways. By incorporating Fmoc-D-Glu(OtBu)-OH into their synthetic peptides, they were able to gain insights into the structural and functional aspects of these interactions, which could lead to new strategies for modulating these pathways for therapeutic purposes.

The safety and handling of Fmoc-D-Glu(OtBu)-OH are also important considerations. While it is generally considered safe for laboratory use, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound under a fume hood and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Fmoc-D-Glu(OtBu)-OH (CAS No. 104091-08-9) is a valuable reagent in the field of peptide synthesis and chemical biology. Its unique properties make it an essential tool for researchers working on a wide range of applications, from drug discovery to materials science. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.